4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide

• Molecular Formula: C13H13ClN2O2S
• Molecular Weight: 296.77 g/mol
• IUPAC Name: 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C13H13ClN2O2S/c1-9-8-11(6-7-12(9)14)19(17,18)16-13-5-3-4-10(2)15-13/h3-8H,1-2H3,(H,15,16)
• InChI Key: ZMLGUBIPNVPDQZ-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C

Description

4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide, also known as CMPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMPB is a sulfonamide derivative that has been shown to exhibit a variety of biochemical and physiological effects, making it a valuable tool for investigating a wide range of biological processes.

Mechanism of Action

The mechanism of action of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific target proteins, leading to the modulation of their activity. 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide has been shown to interact with a variety of proteins, including ion channels, G protein-coupled receptors, and enzymes.
Biochemical and Physiological Effects:
4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of ion channel activity, the modulation of G protein-coupled receptor signaling, and the inhibition of enzyme activity. 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide has also been shown to have analgesic and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide is its selectivity for certain target proteins, allowing for the specific modulation of their activity. However, one limitation of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide is its potential toxicity, which must be carefully monitored in lab experiments. Additionally, the synthesis of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide can be challenging, requiring specialized equipment and expertise.

Future Directions

There are a number of potential future directions for the study of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide. For example, the compound could be further investigated for its potential therapeutic applications, particularly in the treatment of pain and inflammation. Additionally, the mechanism of action of 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide could be further elucidated, allowing for a better understanding of its biochemical and physiological effects. Finally, new synthesis methods for 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide could be developed, potentially allowing for greater accessibility to this valuable research tool.

Synthesis Methods

4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with 6-methylpyridin-2-amine in the presence of a base such as triethylamine. The resulting product can then be purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide has been utilized in a number of scientific research applications, including the study of ion channels, G protein-coupled receptors, and enzyme inhibitors. 4-chloro-3-methyl-N-(6-methylpyridin-2-yl)benzenesulfonamide has been shown to selectively inhibit the activity of certain ion channels, such as the transient receptor potential melastatin 8 (TRPM8) channel, which is involved in the sensation of cold temperatures.